Cas no 1798713-46-8 (1-methyl-3-1-(trifluoromethyl)cyclopropylbenzene)

1-Methyl-3-[1-(trifluoromethyl)cyclopropyl]benzene is a fluorinated aromatic compound featuring a cyclopropane ring substituted with a trifluoromethyl group. This structure imparts unique chemical properties, including enhanced stability and lipophilicity, making it valuable in pharmaceutical and agrochemical applications. The trifluoromethyl group contributes to increased metabolic resistance and bioavailability, while the cyclopropane ring adds steric constraints that can influence molecular interactions. Its precise synthesis and well-defined reactivity profile allow for its use as a versatile intermediate in the development of bioactive molecules. The compound’s structural features also make it suitable for studying structure-activity relationships in medicinal chemistry.

1-methyl-3-1-(trifluoromethyl)cyclopropylbenzene structure

1798713-46-8 structure

Product Name:1-methyl-3-1-(trifluoromethyl)cyclopropylbenzene

CAS No:1798713-46-8

MF:C₁₁H₁₁F₃

MW:200.200253725052

CID:4614935

PubChem ID:86775520

Update Time:2025-06-08

1-methyl-3-1-(trifluoromethyl)cyclopropylbenzene Chemical and Physical Properties

Names and Identifiers

- 1-methyl-3-[1-(trifluoromethyl)cyclopropyl]benzene
- Benzene, 1-methyl-3-[1-(trifluoromethyl)cyclopropyl]-
- 1-methyl-3-1-(trifluoromethyl)cyclopropylbenzene
- Inchi： 1S/C11H11F3/c1-8-3-2-4-9(7-8)10(5-6-10)11(12,13)14/h2-4,7H,5-6H2,1H3
- InChI Key： XOBOETAELDPCPZ-UHFFFAOYSA-N
- SMILES： C1(C)=CC=CC(C2(C(F)(F)F)CC2)=C1

Computed Properties

Exact Mass: 200.08128484g/mol
Monoisotopic Mass: 200.08128484g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 215
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 0Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-179361-0.05g	1-methyl-3-[1-(trifluoromethyl)cyclopropyl]benzene	1798713-46-8	95%	0.05g	$229.0	2023-09-19
Enamine	EN300-179361-0.1g	1-methyl-3-[1-(trifluoromethyl)cyclopropyl]benzene	1798713-46-8	95%	0.1g	$342.0	2023-09-19
Enamine	EN300-179361-0.25g	1-methyl-3-[1-(trifluoromethyl)cyclopropyl]benzene	1798713-46-8	95%	0.25g	$487.0	2023-09-19
Enamine	EN300-179361-0.5g	1-methyl-3-[1-(trifluoromethyl)cyclopropyl]benzene	1798713-46-8	95%	0.5g	$768.0	2023-09-19
Enamine	EN300-179361-1.0g	1-methyl-3-[1-(trifluoromethyl)cyclopropyl]benzene	1798713-46-8	95%	1g	$0.0	2023-06-08
Enamine	EN300-179361-2.5g	1-methyl-3-[1-(trifluoromethyl)cyclopropyl]benzene	1798713-46-8	95%	2.5g	$1931.0	2023-09-19
Enamine	EN300-179361-5.0g	1-methyl-3-[1-(trifluoromethyl)cyclopropyl]benzene	1798713-46-8	95%	5.0g	$2858.0	2023-02-16
Enamine	EN300-179361-10.0g	1-methyl-3-[1-(trifluoromethyl)cyclopropyl]benzene	1798713-46-8	95%	10.0g	$4236.0	2023-02-16
TRC	B488748-5mg	1-methyl-3-[1-(trifluoromethyl)cyclopropyl]benzene	1798713-46-8		5mg	$ 50.00	2022-06-07
TRC	B488748-10mg	1-methyl-3-[1-(trifluoromethyl)cyclopropyl]benzene	1798713-46-8		10mg	$ 70.00	2022-06-07